1-(5-methoxy-2-furoyl)-4-(3-methylphenoxy)piperidine-4-carboxylic acid

• IUPAC Name: 1-(5-methoxyfuran-2-carbonyl)-4-(3-methylphenoxy)piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H21NO6/c1-13-4-3-5-14(12-13)26-19(18(22)23)8-10-20(11-9-19)17(21)15-6-7-16(24-2)25-15/h3-7,12H,8-11H2,1-2H3,(H,22,23)
• InChI Key: MKZAYNYDIAGLRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2(CCN(CC2)C(=O)C3=CC=C(O3)OC)C(=O)O
• Molecular Formula: C19H21NO6
• Molecular Weight: 359.4 g/mol

Description

1-(5-methoxy-2-furoyl)-4-(3-methylphenoxy)piperidine-4-carboxylic acid is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as MFP and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of MFP involves its binding to the dopamine D2 receptor. This binding results in the inhibition of dopamine release in the brain, which leads to a decrease in dopamine signaling. This decrease in dopamine signaling is thought to be responsible for the physiological effects of MFP, including its effects on movement control, reward, and addiction.
Biochemical and Physiological Effects:
MFP has been shown to have various biochemical and physiological effects. These effects include a decrease in dopamine release, a decrease in locomotor activity, and an increase in catalepsy. MFP has also been shown to have potential therapeutic applications in the treatment of addiction and movement disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of MFP for lab experiments is its high affinity and selectivity for the dopamine D2 receptor. This makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one of the limitations of MFP is its potential toxicity and side effects. Therefore, caution must be taken when using this compound in lab experiments.

Future Directions

For the study of MFP include the development of analogs with improved selectivity and reduced toxicity, as well as the study of its potential therapeutic applications in various neurological and psychiatric disorders.

Synthesis Methods

MFP can be synthesized using various methods. One of the most common methods is the reaction of 3-methylphenol with 1-(5-methoxy-2-furoyl)piperidine-4-carboxylic acid in the presence of a catalyst. This reaction results in the formation of MFP in high yield. Other methods of synthesis include the use of different catalysts and reaction conditions.

Scientific Research Applications

MFP has been widely studied for its potential applications in scientific research. One of the most significant applications of MFP is its use as a ligand for the dopamine D2 receptor. This receptor is involved in various physiological processes, including movement control, reward, and addiction. MFP has been shown to have high affinity and selectivity for the dopamine D2 receptor, making it a valuable tool for studying the role of this receptor in various physiological processes.